Cas no 201351-18-0 (L-Valine,L-leucyl-L-glutaminylglycyl-L-valyl-L-leucyl-L-prolyl-L-alanyl-L-leucyl-L-prolyl-L-glutaminyl-)

• Product Name: L-Valine,L-leucyl-L-glutaminylglycyl-L-valyl-L-leucyl-L-prolyl-L-alanyl-L-leucyl-L-prolyl-L-glutaminyl-
• CAS No: 201351-18-0
• MF: C₅₃H₉₁N₁₃O₁₄
• MW: 1134.36835312843
• CID: 1390448
• Update Time: 2024-08-15

L-Valine,L-leucyl-L-glutaminylglycyl-L-valyl-L-leucyl-L-prolyl-L-alanyl-L-leucyl-L-prolyl-L-glutaminyl- Chemical and Physical Properties

Names and Identifiers

• L-Valine,L-leucyl-L-glutaminylglycyl-L-valyl-L-leucyl-L-prolyl-L-alanyl-L-leucyl-L-prolyl-L-glutaminyl-
• L-Valine, L-leucyl-L-glutaminylglycyl-L-valyl-L-leucyl-L-prolyl-L-alanyl-L-leucyl-L-prolyl-L-glutaminyl-

• Inchi： 1S/C53H91N13O14/c1-26(2)22-32(54)45(71)59-33(16-18-39(55)67)46(72)57-25-41(69)63-42(29(7)8)50(76)62-36(24-28(5)6)52(78)65-20-12-14-37(65)48(74)58-31(11)44(70)61-35(23-27(3)4)51(77)66-21-13-15-38(66)49(75)60-34(17-19-40(56)68)47(73)64-43(30(9)10)53(79)80/h26-38,42-43H,12-25,54H2,1-11H3,(H2,55,67)(H2,56,68)(H,57,72)(H,58,74)(H,59,71)(H,60,75)(H,61,70)(H,62,76)(H,63,69)(H,64,73)(H,79,80)/t31-,32-,33-,34-,35-,36-,37-,38-,42-,43-/m0/s1
• InChI Key： VXJZSUDGUFJHJK-ISIMONGNSA-N
• SMILES： C(O)(=O)[C@H](C(C)C)NC(=O)[C@H](CCC(N)=O)NC(=O)[C@@H]1CCCN1C(=O)[C@H](CC(C)C)NC(=O)[C@H](C)NC(=O)[C@@H]1CCCN1C(=O)[C@H](CC(C)C)NC(=O)[C@H](C(C)C)NC(=O)CNC(=O)[C@H](CCC(N)=O)NC(=O)[C@H](CC(C)C)N

Computed Properties

• Exact Mass: 1133.68143

Experimental Properties

• Density: 1.226±0.06 g/cm3(Predicted)
• Boiling Point: 1494.9±65.0 °C(Predicted)
• PSA: 422.92
• pka: 3.34±0.10(Predicted)